Cas no 2228266-80-4 (2,4-dichloro-5-(prop-2-yn-1-yl)pyridine)

• Product Name: 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine
• CAS No: 2228266-80-4
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• CID: 6056258
• PubChem ID: 165673954
• Update Time: 2025-07-21

2,4-dichloro-5-(prop-2-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine
• 2228266-80-4
• EN300-1977037

• Inchi： 1S/C8H5Cl2N/c1-2-3-6-5-11-8(10)4-7(6)9/h1,4-5H,3H2
• InChI Key： JCSIVLHSKUQVCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CC#C)Cl

Computed Properties

• Exact Mass: 184.9799046g/mol
• Monoisotopic Mass: 184.9799046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine

Research Brief on 2,4-Dichloro-5-(prop-2-yn-1-yl)pyridine (CAS: 2228266-80-4): Recent Advances and Applications

2,4-Dichloro-5-(prop-2-yn-1-yl)pyridine (CAS: 2228266-80-4) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichloro and propargyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

One of the key applications of 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine lies in its role as a building block for click chemistry. The propargyl group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating the rapid assembly of complex molecular architectures. Researchers have leveraged this property to design novel drug candidates with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent BTK inhibitors for treating B-cell malignancies.

In addition to its synthetic utility, recent investigations have highlighted the unique pharmacological profile of 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine derivatives. A team at the University of California, San Francisco, reported in Nature Chemical Biology that modifications of this scaffold yielded compounds with selective activity against specific isoforms of protein kinase C (PKC), offering new avenues for targeted cancer therapy. The dichloro substitution pattern was found to be critical for maintaining binding affinity while the propargyl group allowed for further functionalization to optimize drug-like properties.

From a safety and pharmacokinetics perspective, recent preclinical studies have provided valuable insights into the metabolic fate of 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine-based compounds. Research published in Drug Metabolism and Disposition (2024) revealed that these molecules generally exhibit favorable metabolic stability, with the propargyl moiety being primarily metabolized through glutathione conjugation. These findings support the continued exploration of this chemical scaffold in drug development programs.

Looking forward, the unique combination of synthetic accessibility and biological relevance positions 2,4-dichloro-5-(prop-2-yn-1-yl)pyridine as a promising platform for medicinal chemistry innovation. Current research efforts are focusing on expanding its applications to other therapeutic areas, including neurodegenerative diseases and infectious diseases. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in chemical biology and drug discovery for years to come.